Cas no 82455-07-0 ( )

  structure
  structure
Product name: 
CAS No:82455-07-0
MF:C9H6FNO2
MW:179.147845745087
CID:987796
PubChem ID:6412732

  Chemical and Physical Properties

Names and Identifiers

    • 82455-07-0
    • DTXSID20423414
    • NSC403014
    • NSC-403014
    • SCHEMBL1720606
    •  
    • Inchi: InChI=1S/C9H6FNO2/c10-6-2-1-5-3-8(11-13)9(12)7(5)4-6/h1-2,4,13H,3H2/b11-8+
    • InChI Key: UZVJETVLZNUWJH-DHZHZOJOSA-N
    • SMILES: C1C2=C(C=C(C=C2)F)C(=O)C1=NO

Computed Properties

  • Exact Mass: 179.03825660g/mol
  • Monoisotopic Mass: 179.03825660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 49.7Ų

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